5-(4-Bromophenyl)isoxazol-3-ol: A Bioisosteric Approach to Modulating Glutamatergic Systems
5-(4-Bromophenyl)isoxazol-3-ol: A Bioisosteric Approach to Modulating Glutamatergic Systems
An In-depth Technical Guide for Researchers and Drug Development Professionals
Introduction: The Challenge of Targeting Glutamate Receptors
Glutamic acid is the principal excitatory neurotransmitter in the mammalian central nervous system (CNS), playing a pivotal role in a vast array of physiological processes, including synaptic plasticity, learning, and memory.[1] Its actions are mediated by a family of glutamate receptors, broadly classified into ionotropic (iGluRs) and metabotropic (mGluRs) subtypes.[2] Given their central role in neurotransmission, these receptors are implicated in the pathophysiology of numerous neurological and psychiatric disorders, making them attractive targets for therapeutic intervention.[3] However, the development of selective and effective glutamate receptor ligands is fraught with challenges, including issues of blood-brain barrier penetration, metabolic instability, and excitotoxicity associated with direct agonism.
One promising strategy to overcome these hurdles is the application of bioisosterism, a cornerstone of medicinal chemistry that involves the substitution of a functional group within a molecule with another group that has similar physical and chemical properties.[4] This approach can lead to compounds with improved pharmacokinetic and pharmacodynamic profiles while retaining the desired biological activity. This guide explores the potential of 5-(4-bromophenyl)isoxazol-3-ol as a bioisostere for the carboxylic acid moiety of glutamic acid, providing a comprehensive analysis of its structural and physicochemical properties, a rationale for its proposed activity at glutamate receptors, and a detailed roadmap for its experimental validation.
Comparative Analysis: Glutamic Acid vs. 5-(4-Bromophenyl)isoxazol-3-ol
The core hypothesis of this guide is that the acidic proton of the 3-hydroxyisoxazole moiety in 5-(4-bromophenyl)isoxazol-3-ol can mimic the acidic proton of the γ-carboxylic acid group of glutamic acid, allowing it to interact with the glutamate binding pocket on its receptors.
Structural and Physicochemical Properties
A direct comparison of the structural and physicochemical properties of L-glutamic acid and 5-(4-bromophenyl)isoxazol-3-ol reveals key similarities that underpin the bioisosteric rationale. While experimental data for 5-(4-bromophenyl)isoxazol-3-ol is limited, we can infer its properties from its close analog, 5-(4-bromophenyl)isoxazole-3-carboxylic acid.[5][6]
| Property | L-Glutamic Acid | 5-(4-Bromophenyl)isoxazol-3-ol (estimated) | 5-(4-Bromophenyl)isoxazole-3-carboxylic acid (analog) |
| Molecular Weight ( g/mol ) | 147.13 | 242.05 | 268.06[6] |
| pKa (acidic group) | ~4.25 (γ-carboxyl) | ~4-5 | 3.24 (predicted)[5] |
| cLogP | -3.68 | ~2.5-3.0 | 2.6[6] |
| Hydrogen Bond Donors | 3 | 1 | 1[6] |
| Hydrogen Bond Acceptors | 4 | 3 | 4[6] |
Table 1: Comparative physicochemical properties of L-glutamic acid and 5-(4-bromophenyl)isoxazol-3-ol (with data from its carboxylic acid analog for reference).
The 3-hydroxyisoxazole moiety is a well-established bioisostere for carboxylic acids, exhibiting a similar pKa range.[7] This acidic character is crucial for mimicking the ionized carboxylate group of glutamic acid, which is essential for binding to glutamate receptors. Furthermore, the predicted lipophilicity (cLogP) of the isoxazole derivative is significantly higher than that of glutamic acid. This increased lipophilicity could potentially lead to improved penetration of the blood-brain barrier, a significant advantage for a CNS-targeted therapeutic.[8]
Pharmacophore Mapping
The pharmacophore for group I and group II mGluR agonists has been described as a five-point model.[9][10] This model includes two anionic groups, a cationic group, and two steric hindrance points. For ionotropic glutamate receptors, the key interactions also involve the α-amino and α-carboxyl groups, and the distal acidic group.[11]
Caption: Structural comparison and pharmacophore mapping.
The 3-hydroxyisoxazole group in 5-(4-bromophenyl)isoxazol-3-ol can effectively mimic the γ-carboxylate of glutamic acid. The bulky 4-bromophenyl group can be explored for its potential to confer selectivity for different glutamate receptor subtypes by interacting with less conserved regions of the binding pocket. The absence of the α-amino and α-carboxyl groups in this particular structure suggests it may act as a partial agonist or an antagonist, as it would not fulfill all the binding requirements of the endogenous ligand.
Rationale for Bioisosteric Replacement
The substitution of the carboxylic acid in glutamic acid with the 5-(4-bromophenyl)isoxazol-3-ol moiety offers several potential advantages in drug design:
-
Improved Metabolic Stability: Carboxylic acids are susceptible to metabolic conjugation, such as glucuronidation, which can lead to rapid clearance. The isoxazole ring is generally more metabolically stable.
-
Enhanced CNS Penetration: As indicated by the predicted cLogP values, the isoxazole derivative is more lipophilic than glutamic acid. This could facilitate crossing the blood-brain barrier.[8]
-
Potential for Selectivity: The 4-bromophenyl group provides a vector for further chemical modification to enhance selectivity for specific glutamate receptor subtypes.
-
Modulation of Activity: By not perfectly mimicking all the features of glutamic acid, there is a higher probability of achieving antagonist or allosteric modulator activity, which can be therapeutically more desirable than direct agonism to avoid excitotoxicity.
Experimental Validation: A Step-by-Step Guide
To validate the hypothesis that 5-(4-bromophenyl)isoxazol-3-ol acts as a bioisostere for glutamic acid at its receptors, a systematic experimental plan is required.
Caption: Experimental workflow for validation.
Synthesis of 5-(4-Bromophenyl)isoxazol-3-ol
A plausible synthetic route can be adapted from established methods for the synthesis of isoxazole derivatives.[12]
Protocol:
-
Oxime Formation: React 4-bromobenzaldehyde with hydroxylamine hydrochloride in a suitable solvent like ethanol with a base such as sodium hydroxide to form 4-bromobenzaldehyde oxime.
-
Nitrile Oxide Formation: Treat the oxime with an oxidizing agent like N-chlorosuccinimide (NCS) in a solvent such as dimethylformamide (DMF) to generate the corresponding nitrile oxide in situ.
-
Cycloaddition: React the in situ generated nitrile oxide with a suitable three-carbon synthon, such as propargyl alcohol, to form the isoxazole ring.
-
Hydrolysis/Modification: Depending on the starting materials, a final hydrolysis or other functional group interconversion step may be necessary to yield the 3-hydroxyisoxazole.
-
Purification: The final product should be purified using column chromatography and its identity and purity confirmed by NMR and mass spectrometry.
In Vitro Binding Assays
Radioligand binding assays are essential to determine the affinity of the test compound for various glutamate receptor subtypes.
Protocol: [3H]-Glutamate Competition Binding Assay [13]
-
Membrane Preparation: Prepare crude synaptic membranes from a suitable source, such as rat brain tissue or cells expressing the glutamate receptor subtype of interest.
-
Assay Buffer: Use a Tris-HCl buffer (pH 7.4) containing appropriate ions (e.g., Ca2+).
-
Incubation: In a 96-well plate, incubate the membranes with a fixed concentration of [3H]-glutamate and varying concentrations of the test compound (5-(4-bromophenyl)isoxazol-3-ol).
-
Equilibration: Allow the binding to reach equilibrium (e.g., 60 minutes at 4°C).
-
Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters to separate bound and free radioligand.
-
Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.
-
Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.
-
Data Analysis: Determine the IC50 value of the test compound and calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.
In Vitro Functional Assays
Functional assays are crucial to determine whether the compound acts as an agonist, antagonist, or allosteric modulator.
Protocol: Calcium Flux Assay for Metabotropic Glutamate Receptors (e.g., mGluR5) [14]
-
Cell Culture: Culture cells stably expressing the mGluR of interest (e.g., HEK293 cells) in a 96-well plate.
-
Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).
-
Compound Addition: Add varying concentrations of 5-(4-bromophenyl)isoxazol-3-ol to the wells.
-
Agonist Stimulation: After a short incubation, stimulate the cells with a known mGluR agonist (e.g., glutamate or a specific agonist like CHPG for mGluR5) at a concentration that elicits a submaximal response (EC20) to detect positive allosteric modulation, followed by a high concentration (EC80) to detect negative allosteric modulation.
-
Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader.
-
Data Analysis: Determine the EC50 or IC50 of the test compound based on its ability to potentiate or inhibit the agonist-induced calcium response.
Protocol: Electrophysiology for Ionotropic Glutamate Receptors (e.g., AMPA Receptors) [4]
-
Cell Preparation: Use whole-cell patch-clamp electrophysiology on cells (e.g., Xenopus oocytes or HEK293 cells) expressing the iGluR subtype of interest.
-
Recording: Record the baseline current in response to a brief application of a known agonist (e.g., glutamate or AMPA).
-
Compound Application: Perfuse the cells with varying concentrations of 5-(4-bromophenyl)isoxazol-3-ol.
-
Co-application: Co-apply the test compound with the agonist and record the resulting current.
-
Data Analysis: Analyze the change in the amplitude and kinetics of the agonist-evoked current to determine if the test compound has agonistic, antagonistic, or modulatory effects.
Data Interpretation and Future Directions
The results from these experiments will provide a comprehensive profile of the interaction of 5-(4-bromophenyl)isoxazol-3-ol with glutamate receptors.
-
High affinity (low Ki) in binding assays would confirm that the compound interacts with the glutamate binding site.
-
Activity in functional assays would define its pharmacological profile (agonist, antagonist, or allosteric modulator).
-
Selectivity for specific receptor subtypes would guide its potential therapeutic applications.
Positive results would warrant further investigation, including in vivo studies to assess its pharmacokinetic properties, efficacy in animal models of neurological disorders, and potential off-target effects. The 4-bromophenyl moiety can be systematically modified to explore structure-activity relationships and optimize potency and selectivity.
Conclusion
The exploration of 5-(4-bromophenyl)isoxazol-3-ol as a bioisostere for glutamic acid represents a rational and promising approach in the quest for novel modulators of the glutamatergic system. Its favorable physicochemical properties and the established precedent of the 3-hydroxyisoxazole moiety as a carboxylic acid mimetic provide a strong foundation for this investigation. The detailed experimental plan outlined in this guide offers a clear path for researchers to validate this concept and potentially unlock a new class of therapeutics for a range of challenging CNS disorders.
References
-
5-(4-BROMOPHENYL)ISOXAZOLE-3-CARBOXYLIC& Three Chongqing Chemdad Co. (n.d.). Retrieved February 8, 2024, from [Link]
-
5-(4-bromophenyl)isoxazole-3-carboxylic acid (C10H6BrNO3) - PubChemLite. (n.d.). Retrieved February 8, 2024, from [Link]
-
5-(4-bromophenyl)isoxazole-3-propionic acid (C12H10BrNO3) - PubChemLite. (n.d.). Retrieved February 8, 2024, from [Link]
-
5-(4-Bromophenyl)isoxazole-3-carboxylic acid | C10H6BrNO3 | CID 2771350 - PubChem. (n.d.). Retrieved February 8, 2024, from [Link]
-
Barreca, M. L., et al. (2001). Pharmacophore models of group I and group II metabotropic glutamate receptor agonists. Analysis of conformational, steric, and topological parameters affecting potency and selectivity. Journal of Medicinal Chemistry, 44(16), 2691–2700. [Link]
-
Boruah, L., et al. (2022). The Lateral Metalation of Isoxazolo[3,4-d]pyridazinones towards Hit-to-Lead Development of Selective Positive Modulators of Metabotropic Glutamate Receptors. Molecules, 28(19), 6800. [Link]
-
Boström, J., et al. (2016). Carboxylic Acid (Bio)Isosteres in Drug Design. Journal of Medicinal Chemistry, 59(17), 7827–7859. [Link]
-
Chou, S. Y., et al. (2023). Regulating AMPA Receptors with Isoxazole-4-Carboxamide Derivatives: An Electrophysiological Study. International Journal of Molecular Sciences, 24(16), 12809. [Link]
-
Assay Genie. (n.d.). Understanding Glutamate Receptors: Classification, Function, and Implications in Neurological Disorders. Retrieved February 8, 2024, from [Link]
-
Costantino, G., et al. (1998). Pharmacophore Models of Group I and Group II Metabotropic Glutamate Receptor Agonists. Analysis of Conformational, Steric, and Topological Parameters Affecting Potency and Selectivity. Journal of Medicinal Chemistry, 41(12), 2154-2164. [Link]
-
Horgan, C., & Moody, T. S. (2022). Recent developments in the practical application of novel carboxylic acid bioisosteres. Bioorganic & Medicinal Chemistry, 54, 116562. [Link]
-
Kumar, M., et al. (2022). A review of isoxazole biological activity and present synthetic techniques. Journal of Pharmaceutical Negative Results, 13(3), 2622-2630. [Link]
-
National Center for Biotechnology Information. (n.d.). Glutamate Receptors. In Neuroscience. Retrieved February 8, 2024, from [Link]
-
CALCIUM FLUX PROTOCOL. (n.d.). Retrieved February 8, 2024, from [Link]
-
pKa Data Compiled by R. Williams. (2022, April 7). Retrieved February 8, 2024, from [Link]
-
Szymański, P., et al. (2018). Lipophilicity Determination of Antifungal Isoxazolo[3,4-b]pyridin-3(1H)-ones and Their N1-Substituted Derivatives with Chromatographic and Computational Methods. Molecules, 23(10), 2445. [Link]
-
Tikhonova, M. A., et al. (2010). Metabotropic glutamate receptor ligands as potential therapeutics for addiction. Current Pharmaceutical Design, 16(19), 2176–2185. [Link]
-
Madsen, U., et al. (2004). Glutamate receptor agonists: stereochemical aspects. Current Medicinal Chemistry, 11(24), 3181–3194. [Link]
-
Traynelis, S. F., et al. (2010). Glutamate Receptor Ion Channels: Structure, Regulation, and Function. Pharmacological Reviews, 62(3), 405–496. [Link]
-
Wang, Y., et al. (2021). Development of a High-Throughput Calcium Flux Assay for Identification of All Ligand Types Including Positive, Negative, and Silent Allosteric Modulators for G Protein-Coupled Receptors. SLAS Discovery, 26(7), 896-905. [Link]
-
Whitton, P. S., et al. (2001). Presynaptic alpha-amino-3-hydroxy-5-methyl-4-isoxazole propionate receptor-mediated stimulation of glutamate and GABA release in the rat striatum in vivo: a dual-label microdialysis study. Neuroscience, 103(3), 699–706. [Link]
-
Yoneda, Y., et al. (1985). Microbial methodological artifacts in [3H]glutamate receptor binding assays. Journal of Neurochemistry, 45(5), 1373–1380. [Link]
-
Yoneda, Y., et al. (1989). Reassessment of [3H]Glutamate Binding to Human Brain Membranes. Neurochemical Research, 14(3), 267–273. [Link]
-
Zare, A., et al. (2020). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. ACS Omega, 5(21), 12285–12292. [Link]
-
Springer Nature. (n.d.). Calcium Imaging Protocols and Methods. Retrieved February 8, 2024, from [Link]
-
Choquet, D. (2024). Activity-dependent diffusion trapping of AMPA receptors as a key step for expression of early LTP. Philosophical Transactions of the Royal Society B, 379(1899), 20230159. [Link]
-
Vinson, P. N., et al. (2014). Approaches for Probing Allosteric Interactions at 7 Transmembrane Spanning Receptors. Methods in Enzymology, 557, 1-31. [Link]
-
Chang, Y. C., et al. (1994). Hydrodynamic and pharmacological characterization of putative alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid/kainate-sensitive L-glutamate receptors solubilized from pig brain. Biochemical Journal, 300(Pt 3), 643–649. [Link]
-
Al-Ibad, M. M., et al. (2023). Electrophysiological Assessment of Newly Synthesized 2,3-Benzodiazepine Derivatives for Inhibiting the AMPA Receptor Channel. International Journal of Molecular Sciences, 24(16), 12850. [Link]
-
Dong, C., et al. (2009). Synaptic Activation of T-Type Ca2+ Channels Via mGluR Activation in the Primary Dendrite of Mitral Cells. Journal of Neurophysiology, 101(1), 433–445. [Link]
-
Zare, A., et al. (2020). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. ACS Omega, 5(21), 12285–12292. [Link]
-
Zhou, W. J., et al. (2010). Identification of N-(5-tert-butyl-isoxazol-3-yl)-N'-{4-[7-(2-morpholin-4-yl-ethoxy)imidazo[2,1-b][15][16]benzothiazol-2-yl]phenyl}urea dihydrochloride (AC220), a uniquely potent, selective, and efficacious FMS-like tyrosine kinase-3 (FLT3) inhibitor. Journal of Medicinal Chemistry, 53(19), 7065–7078. [Link]
-
Groc, L., & Choquet, D. (2020). The Shaping of AMPA Receptor Surface Distribution by Neuronal Activity. Frontiers in Molecular Neuroscience, 13, 61. [Link]
-
ACD/Labs. (n.d.). LogP—Making Sense of the Value. Retrieved February 8, 2024, from [Link]
- Kulchitsky, V. A., et al. (2015). Synthesis of Functional Isoxazole Derivatives Proceeding from (5-Arylisoxazol-3-yl)chloromethanes. Russian Journal of Organic Chemistry, 51(9), 1307-1313.
-
Aramori, I., et al. (1997). A novel binding assay for metabotropic glutamate receptors using [3H] L-quisqualic acid and recombinant receptors. Brain Research, 770(1-2), 240–246. [Link]
-
Williams, R. (2022, April 7). pKa Data Compiled by R. Williams. Retrieved February 8, 2024, from [Link]
Sources
- 1. Electrophysiological Characterization of AMPA and NMDA Receptors in Rat Dorsal Striatum - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Synthesis and biological evaluation of aryl isoxazole derivatives as metabotropic glutamate receptor 1 antagonists: a potential treatment for neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. AMPA receptor - Wikipedia [en.wikipedia.org]
- 4. Electrophysiological Properties of AMPA Receptors Are Differentially Modulated Depending on the Associated Member of the TARP Family - PMC [pmc.ncbi.nlm.nih.gov]
- 5. 5-(4-BROMOPHENYL)ISOXAZOLE-3-CARBOXYLIC& Three Chongqing Chemdad Co. ,Ltd [chemdad.com]
- 6. 5-(4-Bromophenyl)isoxazole-3-carboxylic acid | C10H6BrNO3 | CID 2771350 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. ijpca.org [ijpca.org]
- 8. acdlabs.com [acdlabs.com]
- 9. In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Modulation of the intracellular calcium concentration in photoreceptor terminals by a presynaptic metabotropic glutamate receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 11. mdpi.com [mdpi.com]
- 12. The Lateral Metalation of Isoxazolo[3,4-d]pyridazinones towards Hit-to-Lead Development of Selective Positive Modulators of Metabotropic Glutamate Receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 14. mdpi.com [mdpi.com]
- 15. chemimpex.com [chemimpex.com]
- 16. PubChemLite - 5-(4-bromophenyl)isoxazole-3-carboxylic acid (C10H6BrNO3) [pubchemlite.lcsb.uni.lu]
